Cas no 1543954-46-6 (2-amino-3-(4-fluorophenyl)butanoic acid)

2-Amino-3-(4-fluorophenyl)butanoic acid is a fluorinated non-proteinogenic amino acid derivative with potential applications in pharmaceutical and biochemical research. Its structure features a chiral center and a 4-fluorophenyl substituent, making it a valuable intermediate for the synthesis of bioactive compounds, including peptidomimetics and enzyme inhibitors. The fluorine atom enhances metabolic stability and binding affinity in target molecules, while the carboxyl and amino functional groups allow for further derivatization. This compound is particularly useful in medicinal chemistry for structure-activity relationship (SAR) studies. High purity and well-defined stereochemistry are critical for reproducible results in research applications. Proper handling and storage under inert conditions are recommended to maintain stability.
2-amino-3-(4-fluorophenyl)butanoic acid structure
1543954-46-6 structure
Product Name:2-amino-3-(4-fluorophenyl)butanoic acid
CAS No:1543954-46-6
MF:C10H12FNO2
MW:197.206186294556
CID:6007685
PubChem ID:83908044
Update Time:2025-10-23

2-amino-3-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(4-fluorophenyl)butanoic acid
    • EN300-1858141
    • 1543954-46-6
    • Inchi: 1S/C10H12FNO2/c1-6(9(12)10(13)14)7-2-4-8(11)5-3-7/h2-6,9H,12H2,1H3,(H,13,14)
    • InChI Key: GZBHQWQTTDWPJO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)C(C(=O)O)N

Computed Properties

  • Exact Mass: 197.08520679g/mol
  • Monoisotopic Mass: 197.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 63.3Ų

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2-amino-3-(4-fluorophenyl)butanoic acid Related Literature

Additional information on 2-amino-3-(4-fluorophenyl)butanoic acid

2-Amino-3-(4-Fluorophenyl)Butanoic Acid: A Comprehensive Overview

2-Amino-3-(4-fluorophenyl)butanoic acid, also known by its CAS number 1543954-46-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a fluorophenyl moiety, and a butanoic acid backbone. The presence of the fluorine atom in the para position of the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and chemical synthesis.

The synthesis of 2-amino-3-(4-fluorophenyl)butanoic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to enhance the scalability and sustainability of its production.

In terms of biological activity, 2-amino-3-(4-fluorophenyl)butanoic acid has shown promise as a precursor for peptide synthesis and as a building block for complex molecules with potential pharmacological applications. Studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs), which are key targets for therapeutic intervention in various diseases. The fluorine substituent in the phenyl ring has been shown to enhance the compound's bioavailability and stability, making it an attractive candidate for further exploration in drug development.

The structural versatility of 2-amino-3-(4-fluorophenyl)butanoic acid has also led to its use in the design of novel materials and sensors. For instance, researchers have utilized this compound as a functional group in the construction of self-assembled monolayers (SAMs) for applications in nanotechnology and surface chemistry. Its ability to form stable amide bonds with other molecules has made it a valuable component in the creation of bio-inspired materials with tailored properties.

Recent studies have focused on the environmental impact of 2-amino-3-(4-fluorophenyl)butanoic acid, particularly its degradation pathways under various conditions. Understanding its fate in different ecosystems is essential for assessing its potential risks to human health and the environment. Preliminary findings suggest that the compound undergoes rapid hydrolysis under alkaline conditions, which could mitigate its persistence in aqueous environments.

In conclusion, 2-amino-3-(4-fluorophenyl)butanoic acid (CAS 1543954-46-6) is a multifaceted compound with applications spanning organic synthesis, pharmacology, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers across disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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